Cas no 765291-41-6 (N-(4-Amino-2-methylphenyl)pivalamide)

• Product Name: N-(4-Amino-2-methylphenyl)pivalamide
• CAS No: 765291-41-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1069039
• PubChem ID: 960627
• Update Time: 2025-04-20

N-(4-Amino-2-methylphenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)pivalamide
• CHEMBRDG-BB 4022611
• N-(4-Amino-2-methylphenyl)-2,2-dimethylpropanamide
• N-(4-amino-2-methylphenyl)-2,2-dimethylpropanamide(SALTDATA: HCl)
• AC1LIRPA
• AG-H-05467
• Ambcb4022611
• CTK5E3072
• MolPort-001-001-514
• SureCN2069902
• CS-0118845
• AKOS000104338
• HBWZMDSVFJVJIL-UHFFFAOYSA-N
• N-(4-Amino-2-methylphenyl)-2,2-dimethylpropionamide
• SCHEMBL2069902
• 765291-41-6
• SB78111
• DTXSID70359355

• MDL： MFCD02018046
• Inchi： 1S/C12H18N2O/c1-8-7-9(13)5-6-10(8)14-11(15)12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： HBWZMDSVFJVJIL-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.21600

N-(4-Amino-2-methylphenyl)pivalamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT